Cas no 1456733-00-8 (4-(4-aminophenyl)morpholin-2-one)

• Product Name: 4-(4-aminophenyl)morpholin-2-one
• CAS No: 1456733-00-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD24645259
• CID: 4761535
• PubChem ID: 66836158
• Update Time: 2025-06-11

4-(4-aminophenyl)morpholin-2-one Chemical and Physical Properties

Names and Identifiers

• Rivaroxaban Impurity 88
• 4-(4-aminophenyl)morpholin-2-one
• EN300-8786708
• 1456733-00-8
• SCHEMBL900907

• MDL： MFCD24645259
• Inchi： 1S/C10H12N2O2/c11-8-1-3-9(4-2-8)12-5-6-14-10(13)7-12/h1-4H,5-7,11H2
• InChI Key： MUPPVCHMRQPGFQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N)C=C2)CCOC(=O)C1

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-aminophenyl)morpholin-2-one

Professional Introduction to 4-(4-aminophenyl)morpholin-2-one (CAS No. 1456733-00-8)

4-(4-aminophenyl)morpholin-2-one, chemically designated as CAS No. 1456733-00-8, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the morpholine class of heterocyclic amines, which have garnered considerable attention due to their diverse pharmacological properties. The structural motif of 4-(4-aminophenyl)morpholin-2-one incorporates both an amino group and a morpholine ring, making it a versatile scaffold for medicinal chemistry applications.

The synthesis of 4-(4-aminophenyl)morpholin-2-one involves multi-step organic transformations, typically starting from readily available precursors such as 4-aminobenzaldehyde and morpholine derivatives. The reaction pathway often employs condensation and cyclization techniques to construct the core morpholine ring structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been explored to enhance yield and purity, aligning with modern pharmaceutical manufacturing standards.

Recent research has highlighted the potential of 4-(4-aminophenyl)morpholin-2-one as a key intermediate in the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for modulating various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have demonstrated its efficacy in inhibiting certain proteases associated with chronic inflammation, suggesting its utility in designing anti-inflammatory drugs.

In the realm of drug discovery, 4-(4-aminophenyl)morpholin-2-one has been incorporated into libraries of compounds for high-throughput screening (HTS) to identify lead molecules with desired pharmacological activities. Computational modeling and molecular docking studies have been instrumental in predicting the binding affinity of this compound to biological targets, facilitating rational drug design. These computational approaches have enabled researchers to optimize the scaffold structure, improving potency and selectivity.

The pharmacokinetic properties of 4-(4-aminophenyl)morpholin-2-one are also subjects of intense investigation. Understanding how this compound is metabolized and eliminated in vivo is crucial for its development into a viable therapeutic entity. Preclinical studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are essential for formulating appropriate dosing regimens and minimizing potential side effects.

One notable application of 4-(4-aminophenyl)morpholin-2-one is in the development of kinase inhibitors, which play a pivotal role in treating cancers and other proliferative disorders. The morpholine moiety enhances binding interactions with ATP pockets in kinase domains, improving inhibitory activity. Researchers have leveraged this property to design second-generation kinase inhibitors with improved solubility and reduced toxicity compared to their predecessors.

Furthermore, the versatility of 4-(4-aminophenyl)morpholin-2-one has led to its exploration in combination therapies. By pairing this compound with other bioactive molecules, synergistic effects can be achieved, potentially overcoming drug resistance mechanisms observed in chronic diseases. Such combinatorial approaches are gaining traction in oncology research, where multi-target inhibition is often required for effective treatment.

The role of CAS No. 1456733-00-8 in academic research continues to expand as new methodologies emerge. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-function relationships of this compound. These analytical tools provide high-resolution data that aid in refining synthetic routes and understanding molecular interactions at a mechanistic level.

Industrial applications of 4-(4-aminophenyl)morpholin-2-one are also on the rise, driven by advancements in process chemistry and green manufacturing practices. Continuous flow synthesis has been adopted to enhance scalability while minimizing waste generation. Such innovations align with global sustainability goals and ensure that pharmaceutical production remains environmentally responsible.

The future prospects for CAS No. 1456733-00-8 are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and precision medicine. By integrating genomics and proteomics data with traditional pharmacological assays, researchers aim to develop personalized treatments tailored to individual patient profiles. This personalized approach holds promise for enhancing treatment outcomes across various diseases.

In conclusion,4-(4-aminophenyl)morpholin-2-one (CAS No. 1456733-00-8) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its applications span multiple therapeutic domains, underscoring its importance as a building block for innovative drug development. As scientific understanding evolves and new technologies emerge,this compound will continue to play a pivotal role in advancing medical science towards more effective treatments for human health challenges worldwide.